Cas no 2172195-06-9 (3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid)

• Product Name: 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• CAS No: 2172195-06-9
• MF: C₁₈H₂₂N₄O₅
• MW: 374.391084194183
• CID: 6102264
• PubChem ID: 165806400
• Update Time: 2025-07-18

3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid
• 2172195-06-9
• 3-[3-(3-{[(benzyloxy)carbonyl]amino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-yl]propanoic acid
• EN300-1451618

• Inchi： 1S/C18H22N4O5/c1-22-10-9-18(12-22,16-19-14(27-21-16)7-8-15(23)24)20-17(25)26-11-13-5-3-2-4-6-13/h2-6H,7-12H2,1H3,(H,20,25)(H,23,24)
• InChI Key： VLLNOYNOCBQBPX-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=NC(C2(CN(C)CC2)NC(=O)OCC2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 374.15901982g/mol
• Monoisotopic Mass: 374.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 118Ų

Additional information on 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid

Recent Advances in the Study of 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS: 2172195-06-9)

The compound 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS: 2172195-06-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a 1,2,4-oxadiazole ring and a benzyloxycarbonylamino group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research.

One of the key areas of investigation has been the synthesis and optimization of this compound. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. The compound's stability under physiological conditions has also been a focal point, with studies indicating that it maintains its integrity in various biological matrices, enhancing its suitability for further preclinical testing.

Pharmacological studies have revealed that 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid exhibits potent activity against specific molecular targets. For instance, it has been shown to modulate enzyme activity in pathways associated with inflammatory and metabolic disorders. These findings suggest its potential as a lead compound for the development of new therapeutics targeting these conditions.

In addition to its pharmacological properties, the compound's mechanism of action has been elucidated through advanced biochemical and biophysical techniques. Structural-activity relationship (SAR) studies have identified key functional groups responsible for its bioactivity, providing insights for further molecular optimization. Computational modeling and docking studies have further supported these findings, highlighting the compound's interaction with target proteins at the atomic level.

Recent preclinical evaluations have demonstrated the compound's efficacy in animal models of disease, with notable improvements in disease markers and minimal adverse effects. These results underscore its potential for translation into clinical trials. However, further studies are needed to fully understand its pharmacokinetics and toxicological profile, which are essential for ensuring its safety and efficacy in humans.

In conclusion, 3-3-(3-{(benzyloxy)carbonylamino}-1-methylpyrrolidin-3-yl)-1,2,4-oxadiazol-5-ylpropanoic acid (CAS: 2172195-06-9) represents a promising candidate for drug development, with its unique chemical structure and potent biological activity. Ongoing research aims to address remaining challenges, such as optimizing its delivery and bioavailability, to fully realize its therapeutic potential. The compound's progress highlights the importance of interdisciplinary approaches in advancing chemical biology and medicinal chemistry research.